Cas no 2137779-78-1 (4-Oxazolecarboxylic acid, 5-[(phenylamino)methyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[(phenylamino)methyl]-
• CAS No: 2137779-78-1
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5258889
• Update Time: 2025-06-26

4-Oxazolecarboxylic acid, 5-[(phenylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[(phenylamino)methyl]-

• Inchi： 1S/C11H10N2O3/c14-11(15)10-9(16-7-13-10)6-12-8-4-2-1-3-5-8/h1-5,7,12H,6H2,(H,14,15)
• InChI Key： LGVBQAACJKWVDC-UHFFFAOYSA-N
• SMILES： O1C(CNC2=CC=CC=C2)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[(phenylamino)methyl]-

4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]-: A Comprehensive Overview

The compound with CAS No. 2137779-78-1, commonly referred to as 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]-, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- consists of an oxazole ring substituted with a carboxylic acid group at position 4 and a phenylamino methyl group at position 5. This unique substitution pattern contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- compound has been explored for its potential as a lead molecule in the development of anti-inflammatory, antitumor, and antimicrobial agents. Researchers have reported that the phenylamino methyl group at position 5 plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties. Additionally, the carboxylic acid group at position 4 facilitates the formation of various bioisosteres, which can be tailored to target specific biological pathways.

The synthesis of 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- involves a multi-step process that typically begins with the preparation of the oxazole ring. This is followed by functionalization at positions 4 and 5 using advanced organic synthesis techniques such as nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, reducing production costs and improving yield rates.

In terms of applications, 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various drug molecules makes it an attractive candidate for designing targeted drug delivery vehicles. Furthermore, studies have demonstrated that this compound exhibits potent antioxidant activity, which could be harnessed in developing therapeutic agents for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent research has also focused on the computational modeling of 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- to predict its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, computational studies have provided insights into the compound's pharmacokinetic profile, highlighting its favorable absorption and distribution characteristics.

The versatility of 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- lies in its ability to serve as a scaffold for further chemical modifications. By altering substituents on the oxazole ring or modifying the phenylamino methyl group, researchers can generate a wide range of derivatives with enhanced biological activities. This modular approach has facilitated the exploration of diverse chemical spaces and has opened new avenues for drug discovery.

In conclusion, 4-Oxazolecarboxylic Acid, 5-[(Phenylamino)Methyl]- represents a valuable molecule with significant potential in pharmaceutical research and development. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling techniques, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in advancing therapeutic interventions across various disease areas.